Cas no 2228824-61-9 (3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228824-61-9
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 5888941
• PubChem ID: 165629578
• Update Time: 2025-10-31

3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine
• 2228824-61-9
• EN300-1953885

• Inchi： 1S/C10H15F2N3/c1-15(2)9-8(4-3-5-14-9)6-10(11,12)7-13/h3-5H,6-7,13H2,1-2H3
• InChI Key： KWHVBCKQOOSCDE-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CC=CN=C1N(C)C)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine

Professional Introduction to Compound with CAS No. 2228824-61-9 and Product Name: 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine

The compound identified by the CAS number 2228824-61-9 and the product name 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and reactivity, making it a subject of intense interest among researchers.

At the core of understanding this compound lies its molecular architecture. The presence of a pyridin-2-amine moiety in the structure suggests strong interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The 3-(3-amino-2,2-difluoropropyl) substituent adds an additional layer of complexity, influencing both the electronic distribution and steric environment of the molecule. These features are essential for modulating the compound's binding affinity and selectivity, which are paramount in pharmaceutical design.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of such compounds. Studies utilizing molecular docking simulations have shown that 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine exhibits promising interactions with a variety of biological targets. These interactions are not only quantifiable but also provide insights into potential therapeutic mechanisms. For instance, preliminary data indicate that this compound may interfere with signaling pathways associated with inflammation and cancer progression, making it a candidate for further investigation in oncology and immunology.

The synthesis of this compound presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the production of such molecules on a scalable basis. Techniques such as multi-step organic synthesis combined with advanced purification methods have been instrumental in obtaining high-purity samples suitable for both laboratory research and potential clinical trials. The ability to produce this compound efficiently is crucial for advancing its development into a viable therapeutic agent.

In the realm of drug discovery, the role of novel intermediates like 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine cannot be overstated. These intermediates serve as building blocks for more complex molecules, enabling researchers to explore diverse chemical spaces without starting from scratch. The versatility of this compound lies in its ability to be modified further through functional group interconversions or derivatization strategies. Such modifications can fine-tune its pharmacological properties, enhancing its efficacy while minimizing side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for example, derivatives of pyridine-based compounds have shown promise as bioactive agents capable of protecting crops from pests and diseases. While this application is still in its nascent stages, the broad spectrum of biological activities exhibited by 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine suggests that it could play a pivotal role in developing next-generation agricultural solutions.

As research progresses, the integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how compounds are designed and evaluated. AI-driven platforms can predict the properties of molecules with remarkable accuracy before they are synthesized, saving time and resources. In the case of 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine, AI models have been used to predict its solubility, metabolic stability, and potential toxicity profiles. These predictions guide experimental design and help prioritize compounds for further testing.

The regulatory landscape for new chemical entities like 2228824-61-9 is stringent but well-established. Regulatory agencies require comprehensive data on a compound's safety and efficacy before it can be approved for clinical use. This includes toxicological studies, pharmacokinetic assessments, and clinical trials involving human subjects. The journey from bench to market is long and arduous but essential for ensuring that only safe and effective treatments reach patients.

Collaborations between academic institutions and pharmaceutical companies are crucial for advancing the development of such compounds. These partnerships foster innovation by combining expertise from different disciplines and providing access to state-of-the-art facilities. The collaborative efforts aimed at studying 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine exemplify how interdisciplinary research can accelerate progress in drug discovery.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Green chemistry principles emphasize the use of sustainable methodologies that minimize waste and reduce energy consumption. Researchers are exploring biocatalysis and flow chemistry as alternatives to traditional batch processing to make the synthesis of complex molecules more environmentally friendly.

In conclusion, 3-(3-amino-2,2-difluoropropyl)-N,N-dimethylpyridin-2-amine represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The advancements in synthetic chemistry, computational modeling, and regulatory frameworks continue to facilitate the development of novel therapeutic agents like this one. As research progresses, it is likely that additional applications will emerge, further solidifying its importance in both medical science and industrial applications.